N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• Molecular Formula: C20H15BrN2O2
• Molecular Weight: 395.2 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C20H15BrN2O2/c1-12-10-14(8-9-16(12)21)22-18(24)11-23-17-7-3-5-13-4-2-6-15(19(13)17)20(23)25/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: AVGTYSMBMZXOKV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O)Br

Description

N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as BRM-2-OBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BRM-2-OBA belongs to the class of indole-based compounds, which have shown promising results in various biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is not fully understood. However, studies suggest that the compound may exert its anticancer activity through the inhibition of the PI3K/Akt/mTOR signaling pathway. The PI3K/Akt/mTOR pathway is involved in the regulation of cell proliferation, survival, and metabolism. Inhibition of this pathway has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to exhibit low toxicity in normal cells and tissues, indicating its potential as a selective anticancer agent. The compound has also been shown to exhibit anti-inflammatory and antimicrobial properties. However, further studies are needed to fully understand the biochemical and physiological effects of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is its synthetic accessibility, which allows for the production of large quantities of the compound for experimental purposes. Additionally, the compound exhibits low toxicity in normal cells and tissues, making it a promising candidate for selective anticancer therapy. However, one of the limitations of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is its low solubility in water, which may affect its bioavailability and limit its use in in vivo studies.

Future Directions

There are several future directions for the research and development of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the mechanism of action of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide to fully understand its anticancer activity. Additionally, further studies are needed to evaluate the in vivo efficacy and toxicity of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in animal models. Finally, the development of analogs and derivatives of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide may lead to the discovery of more potent and selective anticancer agents.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves the reaction of 4-bromo-3-methylphenylamine with 2-oxobenzo[cd]indole-1-acetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction proceeds through the formation of an amide bond between the amine and carboxylic acid groups, resulting in the formation of N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. The yield of the synthesis method is reported to be around 60%.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has shown potential applications in medicinal chemistry, particularly in the development of anticancer agents. Studies have shown that N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells. Additionally, N-(4-bromo-3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has shown promising results in inhibiting the growth and metastasis of cancer cells in animal models.